Cyclohexyl(m-tolyl)methanamine hydrochloride
Overview
Description
Cyclohexyl(m-tolyl)methanamine hydrochloride, also known as cyclohexamine, is a synthetic chemical compound used in a variety of laboratory experiments and research applications. It is an important reagent in organic synthesis, with a wide range of applications in biochemistry and pharmacology. Cyclohexamine is a cyclic amine, and it is structurally related to the neurotransmitter dopamine. It has a wide range of biochemical and physiological effects, and it is used in a variety of laboratory experiments to study the effects of dopamine and other neurotransmitters.
Scientific Research Applications
Medicine: Antimicrobial Applications
Cyclohexyl(m-tolyl)methanamine hydrochloride shows promise in medical research due to its structural similarity to methenamine, a compound with known antibacterial properties . It could potentially be used in the development of new treatments for bladder infections and other microbial diseases.
Industry: Vulcanization Accelerator
In industrial applications, related compounds like cyclohexylamine are used as intermediates in the synthesis of vulcanization accelerators . Cyclohexyl(m-tolyl)methanamine hydrochloride could serve a similar role, enhancing the efficiency of rubber processing and improving the properties of the final product.
Material Science: Polymer Synthesis
Cyclohexyl(m-tolyl)methanamine hydrochloride could be utilized in material science for the synthesis of polymers. Its cyclohexyl group contributes to the rigidity and thermal stability of materials, making it a valuable monomer for creating high-performance plastics and resins .
properties
IUPAC Name |
cyclohexyl-(3-methylphenyl)methanamine;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H21N.ClH/c1-11-6-5-9-13(10-11)14(15)12-7-3-2-4-8-12;/h5-6,9-10,12,14H,2-4,7-8,15H2,1H3;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
REDGXWHDPGXJTG-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC=C1)C(C2CCCCC2)N.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H22ClN |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
239.78 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Cyclohexyl(m-tolyl)methanamine hydrochloride | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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